N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide

• Molecular Formula: C12H16FNO3S
• Molecular Weight: 273.33 g/mol
• IUPAC Name: N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C12H16FNO3S/c1-17-11-7-6-9(13)8-12(11)18(15,16)14-10-4-2-3-5-10/h6-8,10,14H,2-5H2,1H3
• InChI Key: ICPRWRNESZKRGV-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)NC2CCCC2

Description

N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide, also known as CFM-2, is a chemical compound that has been extensively studied for its potential therapeutic applications. This sulfonamide derivative is a potent inhibitor of carbonic anhydrase IX, an enzyme that is overexpressed in many types of cancer cells. CFM-2 has been shown to have promising anti-cancer activity, making it a potential candidate for the development of new cancer treatments.

Mechanism of Action

N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide exerts its anti-cancer effects by inhibiting carbonic anhydrase IX, which is involved in regulating the pH balance in cancer cells. By inhibiting this enzyme, N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide disrupts the pH balance in cancer cells, leading to cell death and inhibition of tumor growth. In addition, N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide has also been shown to inhibit the formation of new blood vessels, which is important for tumor growth and metastasis.
Biochemical and Physiological Effects:
N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide has been shown to have a number of biochemical and physiological effects, including inhibition of carbonic anhydrase IX, disruption of the pH balance in cancer cells, and inhibition of angiogenesis. In addition, N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide for lab experiments is its potent and selective inhibition of carbonic anhydrase IX, which makes it a useful tool for studying the role of this enzyme in cancer biology. However, one limitation of N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide is its relatively low solubility, which can make it difficult to work with in some experimental settings.

Future Directions

There are many potential future directions for research on N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide. One area of interest is the development of new formulations or delivery methods that can improve the solubility and bioavailability of N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide. In addition, further studies are needed to explore the potential applications of N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide in other areas, such as the treatment of glaucoma and osteoporosis. Finally, more research is needed to fully understand the mechanism of action of N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide and to identify potential biomarkers that can be used to predict response to treatment.

Synthesis Methods

The synthesis of N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide involves several steps, starting with the reaction of 5-fluoro-2-methoxybenzenesulfonyl chloride with cyclopentylamine to form N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide. This compound is then further purified and characterized using various analytical techniques, such as nuclear magnetic resonance spectroscopy and mass spectrometry.

Scientific Research Applications

N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide has been extensively studied for its potential applications in cancer therapy. Carbonic anhydrase IX is overexpressed in many types of cancer cells, and plays a key role in tumor growth and survival. By inhibiting this enzyme, N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide has been shown to induce cell death and inhibit tumor growth in various preclinical models of cancer. In addition to its anti-cancer activity, N-cyclopentyl-5-fluoro-2-methoxybenzenesulfonamide has also been investigated for its potential applications in other areas, such as the treatment of glaucoma and osteoporosis.